3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane
Overview
Description
3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane is a unique organosilicon compound characterized by its octamethyl groups and diselenatetrasilecane structure
Preparation Methods
Synthetic Routes and Reaction Conditions
The synthesis of 3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane typically involves the reaction of dimethyldichlorosilane with selenium compounds under controlled conditions. The reaction is carried out in an inert atmosphere to prevent oxidation and degradation of the selenium atoms. The process involves multiple steps, including hydrolysis, condensation, and purification to obtain the final product.
Industrial Production Methods
Industrial production of this compound may involve large-scale synthesis using similar reaction conditions but optimized for higher yields and purity. The use of continuous flow reactors and advanced purification techniques such as distillation and chromatography ensures the efficient production of high-quality this compound.
Chemical Reactions Analysis
Types of Reactions
3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane undergoes various chemical reactions, including:
Oxidation: The selenium atoms can be oxidized to form selenoxides or selenones.
Reduction: Reduction reactions can convert selenoxides back to selenides.
Substitution: The methyl groups can be substituted with other functional groups under specific conditions.
Common Reagents and Conditions
Oxidation: Common oxidizing agents include hydrogen peroxide and peracids.
Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride are used.
Substitution: Reagents like halogens or organometallic compounds facilitate substitution reactions.
Major Products
The major products formed from these reactions include selenoxides, selenones, and various substituted derivatives of the original compound.
Scientific Research Applications
3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane has several scientific research applications:
Chemistry: Used as a precursor in the synthesis of advanced materials and catalysts.
Biology: Investigated for its potential biological activity and interactions with biomolecules.
Medicine: Explored for its potential therapeutic properties, including antioxidant and anticancer activities.
Industry: Utilized in the production of high-performance polymers and coatings.
Mechanism of Action
The mechanism by which 3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane exerts its effects involves the interaction of its selenium atoms with various molecular targets. The compound can participate in redox reactions, influencing cellular oxidative stress and signaling pathways. Its unique structure allows it to interact with specific enzymes and proteins, modulating their activity and function.
Comparison with Similar Compounds
Similar Compounds
Octamethylcyclotetrasiloxane: A similar organosilicon compound with a cyclic structure.
Hexamethyldisiloxane: Another organosilicon compound with fewer methyl groups and a simpler structure.
Uniqueness
3,3,4,4,8,8,9,9-Octamethyl-1,6,3,4,8,9-diselenatetrasilecane is unique due to the presence of selenium atoms, which impart distinct chemical and biological properties
Properties
CAS No. |
914097-03-3 |
|---|---|
Molecular Formula |
C12H32Se2Si4 |
Molecular Weight |
446.7 g/mol |
IUPAC Name |
3,3,4,4,8,8,9,9-octamethyl-1,6,3,4,8,9-diselenatetrasilecane |
InChI |
InChI=1S/C12H32Se2Si4/c1-15(2)9-13-11-17(5,6)18(7,8)12-14-10-16(15,3)4/h9-12H2,1-8H3 |
InChI Key |
SDYWBXOLUKAJBG-UHFFFAOYSA-N |
Canonical SMILES |
C[Si]1(C[Se]C[Si]([Si](C[Se]C[Si]1(C)C)(C)C)(C)C)C |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![4,6-Bis[(4-methylphenyl)methoxy]-1,3,5-triazin-2(1H)-one](/img/structure/B12618179.png)
![9-Oxo-3-oxa-7-azabicyclo[3.3.1]nonane-7-carbaldehyde](/img/structure/B12618182.png)
![N-(furan-2-ylmethyl)-2-(5-oxo-2-(pyridin-3-yl)-9,10-dihydro-5H-cyclopenta[4,5]thieno[3,2-e][1,2,4]triazolo[1,5-c]pyrimidin-6(8H)-yl)acetamide](/img/structure/B12618189.png)
![[1,1'-Biphenyl]-4-carboxamide, 4'-chloro-N-[(1S)-3-(dimethylamino)-1-(2-naphthalenyl)propyl]-](/img/structure/B12618199.png)
![4-(4-Phenyl-1H-imidazol-1-yl)-4-[4-(1H-pyrazol-4-yl)phenyl]piperidine](/img/structure/B12618204.png)
![N-[2-(Piperidin-1-yl)phenyl]thieno[2,3-d]pyrimidin-4-amine](/img/structure/B12618210.png)
![2-((8-(4-chlorophenyl)-2,3,4,8-tetrahydropyrazolo[4,3-e]pyrimido[1,2-c]pyrimidin-6-yl)thio)-N-(2-methoxyethyl)acetamide](/img/structure/B12618225.png)
![(NE)-N-[(1-cyclopentylindazol-6-yl)methylidene]hydroxylamine](/img/structure/B12618229.png)
![3-(4-hydroxyphenyl)-2-(3-nitrophenyl)-5-(4-nitrophenyl)dihydro-2H-pyrrolo[3,4-d][1,2]oxazole-4,6(3H,5H)-dione](/img/structure/B12618233.png)
![N-[4-[(3aR,6aS)-7'-chloro-1-(1H-indol-3-ylmethyl)-5'-methyl-2',4,6-trioxospiro[1,2,3a,6a-tetrahydropyrrolo[3,4-c]pyrrole-3,3'-1H-indole]-5-yl]phenyl]acetamide](/img/structure/B12618246.png)
